Cas no 1566506-97-5 (2-fluoro-2-methylpentan-1-amine)

• Product Name: 2-fluoro-2-methylpentan-1-amine
• CAS No: 1566506-97-5
• MF: C₆H₁₄FN
• MW: 119.180465221405
• CID: 5579426
• Update Time: 2025-06-11

2-fluoro-2-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, 2-fluoro-2-methyl-
• 2-Fluoro-2-methylpentan-1-amine
• 2-fluoro-2-methylpentan-1-amine

• Inchi： 1S/C6H14FN/c1-3-4-6(2,7)5-8/h3-5,8H2,1-2H3
• InChI Key： YQULVMFTZPDEPM-UHFFFAOYSA-N
• SMILES： C(N)C(F)(C)CCC

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 143.2±10.0 °C at 760 mmHg
• Flash Point: 45.2±6.9 °C
• Vapor Pressure: 5.4±0.3 mmHg at 25°C
• pka: 8.77±0.10(Predicted)

2-fluoro-2-methylpentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-fluoro-2-methylpentan-1-amine

Research Brief on 2-Fluoro-2-methylpentan-1-amine (CAS: 1566506-97-5) in Chemical Biology and Pharmaceutical Applications

2-Fluoro-2-methylpentan-1-amine (CAS: 1566506-97-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated amine derivative exhibits unique physicochemical properties due to the strategic incorporation of fluorine at the 2-position, which enhances its metabolic stability and binding affinity to biological targets. Recent studies have explored its potential as a versatile building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for novel gamma-aminobutyric acid (GABA) receptor modulators. The fluorine substitution at the 2-position was found to significantly improve blood-brain barrier penetration compared to non-fluorinated analogs, while the methyl group contributed to enhanced selectivity for GABA-A receptor subtypes. Molecular docking simulations revealed that 2-fluoro-2-methylpentan-1-amine derivatives formed stable interactions with key residues in the GABA-A binding pocket, suggesting potential applications in anxiety and epilepsy treatment.

In synthetic chemistry applications, researchers have developed innovative asymmetric synthesis routes for 1566506-97-5 that achieve >99% enantiomeric excess. A recent Nature Catalysis publication (2024) described a biocatalytic approach using engineered amine dehydrogenases that enabled the stereoselective amination of 2-fluoro-2-methylpentanal. This green chemistry method significantly improved the sustainability profile of the synthesis while maintaining high yields (82-88%), addressing previous challenges in the large-scale production of this chiral building block.

Pharmacokinetic studies of 2-fluoro-2-methylpentan-1-amine derivatives have shown promising results. A 2024 preclinical investigation reported in ACS Pharmacology & Translational Science demonstrated that fluorination at the 2-position reduced first-pass metabolism by hepatic enzymes, leading to improved oral bioavailability (F = 78%) compared to the non-fluorinated counterpart (F = 32%). The methyl group's presence was found to mitigate potential toxicity concerns associated with fluoroamine compounds, as evidenced by reduced hepatotoxicity in animal models at therapeutic doses.

Emerging applications in positron emission tomography (PET) tracer development have also been reported. The fluorine-18 labeled analog of 2-fluoro-2-methylpentan-1-amine has shown potential as a novel radiotracer for imaging monoamine oxidase B (MAO-B) activity in neurodegenerative diseases. Early-phase clinical trials are expected to begin in 2025 to evaluate its utility in Parkinson's disease diagnosis and progression monitoring.

In conclusion, 2-fluoro-2-methylpentan-1-amine (1566506-97-5) represents a multifaceted compound with growing importance in medicinal chemistry and chemical biology. Its unique structural features enable diverse applications ranging from CNS drug development to diagnostic imaging. Ongoing research continues to uncover new therapeutic possibilities for this fluorinated amine scaffold, particularly in areas requiring enhanced blood-brain barrier penetration and metabolic stability.